8-[4-[(4-Chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-methylpropyl)purine-2,6-dione

• IUPAC Name: 8-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-methylpropyl)purine-2,6-dione
• InChI: InChI=1S/C21H27ClN6O2/c1-14(2)12-28-17-18(25(3)21(30)24-19(17)29)23-20(28)27-10-8-26(9-11-27)13-15-4-6-16(22)7-5-15/h4-7,14H,8-13H2,1-3H3,(H,24,29,30)
• InChI Key: MSCKMAGSKKWSJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(N=C1N3CCN(CC3)CC4=CC=C(C=C4)Cl)N(C(=O)NC2=O)C
• Molecular Formula: C21H27ClN6O2
• Molecular Weight: 430.9 g/mol
• CAS No.: 879593-63-2

Description

This compound belongs to the purine-2,6-dione class, featuring a piperazine ring substituted with a 4-chlorobenzyl group at the 8-position and a 2-methylpropyl (isobutyl) chain at the 7-position. Its molecular formula is C₂₁H₂₆ClN₆O₂ (inferred from ), with a molecular weight of ~430.93 g/mol.

Biological Activity

The compound 8-[4-[(4-Chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-methylpropyl)purine-2,6-dione is a purine derivative that has attracted attention in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{26}ClN_6O_2$, with a molecular weight of 497.0 g/mol. Its structure features a chlorophenyl group, a piperazine moiety, and a purine backbone, which contribute to its biological activity.

Property	Value
Molecular Formula	C25H26ClN6O2
Molecular Weight	497.0 g/mol
IUPAC Name	7-[(3-chlorophenyl)methyl]-8-[[4-(4-chlorophenyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione

The biological activity of this compound primarily arises from its interaction with various receptors and enzymes. Notably, it has been shown to exhibit high affinity for dopamine D4 receptors, which are implicated in several neuropsychiatric disorders. The compound's structure allows for effective binding to these receptors, potentially modulating dopaminergic signaling pathways.

Antidepressant and Antipsychotic Effects

Research indicates that compounds similar to 8-[4-[(4-Chlorophenyl)methyl]piperazin-1-yl]-3-methyl-7-(2-methylpropyl)purine-2,6-dione can exhibit antidepressant and antipsychotic properties. A study demonstrated that derivatives with piperazine rings showed significant binding affinity for dopamine receptors (IC50 values as low as 0.057 nM for D4 receptors) . This suggests potential therapeutic applications in treating mood disorders.

Enzyme Inhibition

The compound has also been evaluated for its enzyme inhibitory properties. In related studies, compounds with similar structures have shown strong inhibition of acetylcholinesterase (AChE) and urease. For example, several synthesized derivatives demonstrated IC50 values indicating potent AChE inhibition . This property could be beneficial in treating conditions like Alzheimer's disease.

Study on Dopamine Receptor Affinity

A notable study focused on the binding affinities of various piperazine derivatives at dopamine receptor subtypes. The compound exhibited selectivity for the D4 receptor over D2 receptors, highlighting its potential for targeted therapies in psychiatric conditions .

Antibacterial Activity Assessment

Another investigation assessed the antibacterial efficacy of structurally similar compounds against various bacterial strains. Results indicated moderate to strong activity against Salmonella typhi and Bacillus subtilis, suggesting that modifications in the purine structure can enhance antibacterial properties .

Comparison with Similar Compounds

Research Findings and Implications

• Halogen Position : Para-chloro substitution (target compound) likely optimizes hydrophobic interactions compared to meta-chloro (BH58193) .
• 7th Position : Branched alkyl chains (e.g., isobutyl) balance steric effects and metabolic stability, whereas phenylpropyl groups may reduce activity () .
• Piperazine vs. Sulfanyl : Nitrogen-based piperazine enhances hydrogen bonding, critical for enzyme inhibition, while sulfanyl groups may offer unique binding modes .